Cas no 2229652-66-6 (3-3-(methoxymethyl)furan-2-ylprop-2-en-1-amine)

• Product Name: 3-3-(methoxymethyl)furan-2-ylprop-2-en-1-amine
• CAS No: 2229652-66-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6371278
• PubChem ID: 165624887
• Update Time: 2025-05-21

3-3-(methoxymethyl)furan-2-ylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-(methoxymethyl)furan-2-ylprop-2-en-1-amine
• 2229652-66-6
• 3-[3-(methoxymethyl)furan-2-yl]prop-2-en-1-amine
• EN300-1774242

• Inchi： 1S/C9H13NO2/c1-11-7-8-4-6-12-9(8)3-2-5-10/h2-4,6H,5,7,10H2,1H3/b3-2+
• InChI Key： XVWFMKREJJRGQH-NSCUHMNNSA-N
• SMILES： O1C=CC(COC)=C1/C=C/CN

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.4Ų

Additional information on 3-3-(methoxymethyl)furan-2-ylprop-2-en-1-amine

Exploring the Properties and Applications of 3-(3-(Methoxymethyl)furan-2-yl)prop-2-en-1-amine (CAS No. 2229652-66-6)

3-(3-(Methoxymethyl)furan-2-yl)prop-2-en-1-amine (CAS No. 2229652-66-6) is a specialized organic compound that has garnered attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique furan-based structure and amine functionality, offers a versatile platform for synthesizing novel derivatives with potential applications in drug discovery and beyond.

The molecular structure of 3-(3-(Methoxymethyl)furan-2-yl)prop-2-en-1-amine features a furan ring substituted with a methoxymethyl group and an amine-terminated propene chain. This combination of functional groups makes it a valuable intermediate for constructing more complex molecules. Researchers are particularly interested in its potential as a building block for bioactive compounds, given the prevalence of furan derivatives in medicinal chemistry.

In recent years, the demand for furan-based compounds has surged due to their applications in developing sustainable materials and green chemistry initiatives. The compound's methoxymethyl group enhances its solubility in organic solvents, facilitating its use in various synthetic protocols. This property is particularly relevant in the context of environmentally friendly synthesis methods, a hot topic in contemporary chemical research.

From a pharmaceutical perspective, 3-(3-(Methoxymethyl)furan-2-yl)prop-2-en-1-amine serves as a precursor for potential drug candidates. The furan moiety is known to exhibit diverse biological activities, while the amine group provides an anchor point for further modifications. This dual functionality makes it attractive for combinatorial chemistry approaches in drug discovery programs targeting various therapeutic areas.

The compound's stability under standard laboratory conditions and its compatibility with common organic reactions contribute to its growing popularity in research settings. Scientists exploring heterocyclic compound synthesis often seek information about its reactivity patterns and optimal handling procedures, making this a frequently searched topic in chemical databases and AI-powered research tools.

In material science applications, 3-(3-(Methoxymethyl)furan-2-yl)prop-2-en-1-amine has shown promise as a monomer for creating novel polymers with unique properties. The furan ring's aromatic character combined with the amine's nucleophilicity enables the development of materials with tailored characteristics for specific industrial applications.

Quality control and analytical characterization of CAS No. 2229652-66-6 are critical aspects for researchers and manufacturers. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity and confirm its structural integrity. These analytical methods represent another area of frequent inquiry among professionals working with this material.

The synthesis of 3-(3-(Methoxymethyl)furan-2-yl)prop-2-en-1-amine typically involves multi-step organic transformations starting from commercially available furan derivatives. Optimization of these synthetic routes continues to be an active area of research, with many scientists investigating greener alternatives that reduce waste and improve atom economy - key concerns in modern chemical manufacturing.

Storage and handling recommendations for this compound emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. These safety considerations are among the most commonly searched aspects by new researchers encountering this material.

Market trends indicate growing interest in furan-containing specialty chemicals, with 3-(3-(Methoxymethyl)furan-2-yl)prop-2-en-1-amine positioned as a valuable intermediate. The compound's commercial availability from specialized chemical suppliers has expanded in recent years, reflecting its increasing importance in various research and development sectors.

Future research directions for this compound may explore its potential in catalytic applications or as a ligand in coordination chemistry. The versatility of its functional groups suggests numerous possibilities for creating novel molecular architectures with tailored properties for specific applications.

For researchers considering working with CAS No. 2229652-66-6, it's essential to consult the latest literature and safety data sheets. The compound's unique combination of features makes it a fascinating subject for both fundamental studies and applied research projects across multiple scientific disciplines.

As interest in sustainable chemistry grows, compounds like 3-(3-(Methoxymethyl)furan-2-yl)prop-2-en-1-amine that combine renewable structural elements with synthetic utility are likely to see increased attention. This aligns with current trends in chemical research that prioritize both functionality and environmental considerations.